Cas no 2549020-38-2 (N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine)

• Product Name: N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine
• CAS No: 2549020-38-2
• MF: C₁₈H₂₂F₃N₅O
• MW: 381.395393848419
• CID: 5313273
• PubChem ID: 154829760
• Update Time: 2025-05-18

N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[[1-(6-Methoxy-4-pyrimidinyl)-4-piperidinyl]methyl]-N-methyl-4-(trifluoromethyl)-2-pyridinamine
• AKOS040723237
• 2549020-38-2
• F6748-9399
• N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine

• Inchi： 1S/C18H22F3N5O/c1-25(15-9-14(3-6-22-15)18(19,20)21)11-13-4-7-26(8-5-13)16-10-17(27-2)24-12-23-16/h3,6,9-10,12-13H,4-5,7-8,11H2,1-2H3
• InChI Key： JDNHUANDHIQRIS-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)N(C)CC1CCN(C2C=C(N=CN=2)OC)CC1)(F)F

Computed Properties

• Exact Mass: 381.17764483g/mol
• Monoisotopic Mass: 381.17764483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.0±50.0 °C(Predicted)
• pka: 6.44±0.26(Predicted)

Additional information on N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine

Introduction to N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine (CAS No. 2549020-38-2)

N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine (CAS No. 2549020-38-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the pyridine family and features a unique combination of functional groups, including a trifluoromethyl moiety and a piperidine ring, which contribute to its distinct chemical properties and biological activities.

The structure of N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine is characterized by its complex architecture, which includes a pyridine ring substituted with a trifluoromethyl group at the 4-position and an amine group at the 2-position. The piperidine ring is attached to the pyridine ring via a methylene bridge, and it is further substituted with a 6-methoxypyrimidine moiety. This intricate structure provides the compound with a high degree of chemical stability and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent research has focused on the pharmacological properties of N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, in vitro assays have demonstrated that it can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, the compound has been found to modulate key signaling pathways involved in inflammation and cell survival, such as the NF-kB and MAPK pathways.

The mechanism of action of N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine is not yet fully understood, but preliminary data suggest that it may act through multiple mechanisms. One proposed mechanism involves the inhibition of specific kinases that play crucial roles in cell proliferation and survival. Another mechanism involves the modulation of gene expression through interactions with nuclear receptors or other transcription factors. These findings highlight the multifaceted nature of this compound's biological activity and underscore its potential as a lead molecule for drug development.

In addition to its therapeutic potential, N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine has also been studied for its pharmacokinetic properties. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which suggests that it could be administered less frequently in clinical settings. Furthermore, it has been found to have low toxicity in animal models, which is an important consideration for its potential use in humans.

The development of N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methyl-4-(trifluoromethyl)pyridin-2-amine as a therapeutic agent is currently in its early stages. However, ongoing clinical trials are expected to provide more detailed insights into its safety and efficacy in human subjects. These trials are designed to evaluate the compound's effectiveness in treating various diseases, including cancer and inflammatory disorders. The results of these trials will be crucial in determining whether this compound can be advanced to later stages of drug development.

In conclusion, N-{[1-(6-methoxypyrimidin-4-y l)piperidin - 4 - yl]m eth yl} - N - methyl - 4 - ( trif luoro met h yl )pyri din - 2 - amine (CAS No. 2549020 - 38 - 2) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.